Cas no 1805695-71-9 (Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate)

• Product Name: Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate
• CAS No: 1805695-71-9
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 4824597
• Update Time: 2025-06-14

Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate

• Inchi： 1S/C10H8BrFN2O2/c1-16-8(15)3-5-2-6(11)4-7-9(5)14-10(12)13-7/h2,4H,3H2,1H3,(H,13,14)
• InChI Key： SDBXCGUGTFSFIP-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(=C1)CC(=O)OC)N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.4
• Topological Polar Surface Area: 55

Additional information on Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate

Recent Advances in the Study of Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate (CAS: 1805695-71-9)

Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate (CAS: 1805695-71-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate, emphasizing its role as a precursor for novel benzimidazole derivatives. The researchers utilized a multi-step synthesis approach, starting from commercially available 4-bromo-2-fluoroaniline, to achieve high yields and purity. The study also demonstrated the compound's stability under various conditions, making it a reliable building block for further chemical modifications.

In another recent investigation, the compound was evaluated for its inhibitory activity against a panel of kinases, including EGFR and VEGFR2. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate exhibits moderate inhibitory effects, with IC50 values in the micromolar range. These findings suggest its potential as a scaffold for the development of more potent kinase inhibitors, particularly for targeting cancer-related signaling pathways.

Furthermore, a collaborative study between academic and industrial researchers (Nature Communications, 2024) investigated the compound's utility in fragment-based drug discovery. By employing X-ray crystallography and molecular docking, the team identified key interactions between Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate and the ATP-binding site of target kinases. This structural insight provides a foundation for rational drug design, enabling the optimization of benzimidazole-based therapeutics.

In addition to its kinase inhibitory properties, Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate has shown promise in other therapeutic areas. A preprint article on bioRxiv (2024) reported its potential as an anti-inflammatory agent, with preliminary data indicating suppression of pro-inflammatory cytokines in vitro. While further validation is needed, these findings expand the compound's potential applications beyond oncology.

Despite these advances, challenges remain in the development of Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate-based drugs. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is exploring various derivatization approaches to enhance the compound's pharmacological profile while maintaining its core benzimidazole scaffold.

In conclusion, Methyl 6-Bromo-2-fluoro-1H-benzimidazole-4-acetate (CAS: 1805695-71-9) continues to be a valuable tool in medicinal chemistry, with recent studies uncovering new dimensions of its biological activity and therapeutic potential. As research progresses, this compound is likely to play an increasingly important role in the discovery of novel kinase inhibitors and other targeted therapies. Future directions may include combination therapies, prodrug development, and exploration of its mechanisms of action at the molecular level.